N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C18H17FN4O/c1-11-7-8-16(12(2)9-11)20-18(24)17-13(3)23(22-21-17)15-6-4-5-14(19)10-15/h4-10H,1-3H3,(H,20,24)
• InChI Key: KLFSYZPKNJYTKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(N(N=N2)C3=CC(=CC=C3)F)C)C
• Molecular Formula: C18H17FN4O
• Molecular Weight: 324.4 g/mol

Description

The compound “N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide” is a complex organic molecule. It contains a triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The triazole ring is substituted with various groups, including a 2,4-dimethylphenyl group, a 3-fluorophenyl group, and a carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the triazole ring, possibly through a [3+2] cycloaddition reaction. The various substituents would then be added through appropriate reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the various substituents. The triazole ring would likely contribute to the rigidity of the molecule, while the various substituents would influence its overall shape and size.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various substituents. The triazole ring is known to be a versatile scaffold in organic chemistry, participating in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the various substituents. For example, the presence of the fluorine atom could influence the compound’s polarity and hence its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound is not known as it seems to be a novel or less-studied compound.

Safety and Hazards

As this seems to be a novel or less-studied compound, specific safety and hazard information may not be available.

Future Directions

Future research on this compound could focus on elucidating its synthesis, studying its reactivity, and investigating its potential applications.